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Compound of Interest

Compound Name: (1S)-(+)-Neomenthyl acetate

Cat. No.: B1199892

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
(1S)-(+)-Neomenthyl acetate, a significant chiral compound with applications in flavor,
fragrance, and pharmaceutical industries. This document collates available data into a
structured format, outlines general experimental protocols for property determination, and
presents a visual representation of its stereochemical context.

Core Physical and Chemical Properties

(1S)-(+)-Neomenthyl acetate, also known by its IUPAC name [(1S,2S,5R)-5-methyl-2-(1-
methylethyl)cyclohexyl] acetate, is a monoterpenoid ester. Its physical characteristics are
crucial for its handling, formulation, and application in various scientific and industrial settings.

Data Presentation: Physical Property Summary

The following table summarizes the key physical and chemical properties of (1S)-(+)-
Neomenthyl acetate.
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Property Value Reference(s)
Chemical Formula C12H2202 [1112]
Molecular Weight 198.30 g/mol [1][2]

CAS Number 2552-91-2 [11[2]
Appearance C.:olc')rless .to pale yellow clear 3]

liquid (estimated)
Melting Point 36-38 °C (literature) [4]
Boiling Point 81 °C at 3 mm Hg (literature) [4]

229-230 °C at 760 mm Hg

(estimated)

[3]

Density

0.912 g/mL at 25 °C (literature)

[4]

Refractive Index

Not explicitly found for (1S)-
(+)-Neomenthyl acetate. For I-
Menthyl acetate: 1.4468 at
20°C/D.

[5]

Optical Rotation

Specific value not definitively
found. The "(+)" designation
indicates dextrorotation. For
the related I-Menthyl acetate,
the specific optical rotation is
reported as -79.42° at 20°C/D.

[5]

Solubility

Soluble in alcohol. Insoluble in
water. Estimated water
solubility: 17.13 mg/L at 25 °C.

[3]

Experimental Protocols

While specific experimental documentation for the determination of every physical property of

(1S)-(+)-Neomenthyl acetate is not readily available in single sources, the following are

detailed, generalized methodologies commonly employed for such characterizations.
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Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a compound like (1S)-(+)-Neomenthyl acetate, which has a relatively high
boiling point at atmospheric pressure, vacuum distillation is often employed to prevent
decomposition.

Methodology: Thiele Tube Method (for small quantities)

o Sample Preparation: A small amount of the liquid sample (a few microliters) is placed in a
small test tube or a fusion tube.

o Capillary Tube Insertion: A capillary tube, sealed at one end, is placed open-end-down into
the liquid.

o Apparatus Setup: The sample tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then placed in a Thiele tube containing a
high-boiling point liquid (e.g., mineral oil).

e Heating: The Thiele tube is gently heated, causing the oil to circulate and heat the sample
uniformly.

o Observation: As the temperature rises, a stream of bubbles will emerge from the capillary
tube. Heating is continued until the bubbling is rapid and continuous.

» Boiling Point Determination: The heat source is removed, and the apparatus is allowed to
cool. The boiling point is the temperature at which the liquid just begins to be drawn back into
the capillary tube.[6]

Determination of Melting Point

The melting point is a fundamental property for assessing the purity of a solid compound. For a
substance like (1S)-(+)-Neomenthyl acetate, which can exist as a solid at or near room
temperature, this is a relevant parameter.

Methodology: Capillary Melting Point Apparatus
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e Sample Preparation: A small amount of the crystalline solid is finely powdered and packed
into a capillary tube sealed at one end.

e Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block with a thermometer or a digital temperature sensor.

e Heating: The sample is heated at a controlled rate.

o Observation: The temperature range is recorded from the point at which the first drop of
liquid appears to the temperature at which the entire sample has melted. A narrow melting
point range typically indicates a high degree of purity.

Determination of Density

Density is the mass per unit volume of a substance and is temperature-dependent.
Methodology: Pycnometry

e Pycnometer Calibration: A pycnometer, a flask with a specific, accurately known volume, is
cleaned, dried, and weighed empty. It is then filled with a reference liquid of known density
(e.g., deionized water) at a specific temperature, and weighed again. The volume of the
pycnometer is calculated from the mass and density of the reference liquid.

o Sample Measurement: The pycnometer is emptied, dried, and filled with the sample liquid
((1S)-(+)-Neomenthyl acetate) at the same temperature.

o Mass Determination: The pycnometer containing the sample is weighed.

» Density Calculation: The density of the sample is calculated by dividing the mass of the
sample by the calibrated volume of the pycnometer.[7][8][9]

Mandatory Visualization
Stereochemical Relationships of Menthyl Acetate
Isomers

The stereochemistry of (1S)-(+)-Neomenthyl acetate is defined by the spatial arrangement of
the isopropyl, methyl, and acetate groups on the cyclohexane ring. It is one of several possible
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stereoisomers of menthyl acetate. The following diagram illustrates the relationship between
the common menthol isomers and their corresponding acetate esters.
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Caption: Stereoisomeric relationships of menthol and menthyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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